Cas no 448-59-9 (2,4,6-Tris(4-fluorophenyl)boroxin)

• Product Name: 2,4,6-Tris(4-fluorophenyl)boroxin
• CAS No: 448-59-9
• MF: C₁₈H₁₂B₃F₃O₃
• MW: 365.714295387268
• MDL: MFCD02093496
• CID: 324897
• PubChem ID: 87577546
• Update Time: 2025-10-29

2,4,6-Tris(4-fluorophenyl)boroxin Chemical and Physical Properties

Names and Identifiers

• Boroxin,tris(4-fluorophenyl)-
• 2,4,6-Tris(4-fluorophenyl)boroxin
• 2,4,6-tris(4-fluorophenyl)-1,3,5,2,4,6-trioxatriborinane
• TRIS(4-FLUOROPHENYL)BOROXINE
• 4-Fluorophenylboronic Anhydride
• Tris(4-fluorophenyl)cyclotriboroxane
• AHYNJLHYJZXUSD-UHFFFAOYSA-N
• 2,4,6-tris(4-fluorophenyl)boroxine
• AB10791
• PC408438
• A826685
• SY050540
• SCHEMBL3734871
• T1814
• AKOS015853542
• AS-70131
• 448-59-9
• tris(4-fluorophenyl)-1,3,5,2,4,6-trioxatriborinane
• C18H12B3F3O3
• MFCD02093496
• D78424
• CS-0175156
• DTXSID60377689
• 2,4,6-tris(4'-fluorophenyl)-1,3,5,2,4,6-trioxatriborane
• 4-Fluorophenylboronic acid anhydride

• MDL： MFCD02093496
• Inchi： 1S/C18H12B3F3O3/c22-16-7-1-13(2-8-16)19-25-20(14-3-9-17(23)10-4-14)27-21(26-19)15-5-11-18(24)12-6-15/h1-12H
• InChI Key： AHYNJLHYJZXUSD-UHFFFAOYSA-N
• SMILES： FC1C=CC(B2OB(C3C=CC(=CC=3)F)OB(C3C=CC(=CC=3)F)O2)=CC=1

Computed Properties

• Exact Mass: 366.10200
• Monoisotopic Mass: 366.1017692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 27.7

Experimental Properties

• Color/Form: Not determined
• PSA: 27.69000
• LogP: 1.65330
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2,4,6-Tris(4-fluorophenyl)boroxin

Comprehensive Overview of 2,4,6-Tris(4-fluorophenyl)boroxin (CAS No. 448-59-9): Properties, Applications, and Innovations

2,4,6-Tris(4-fluorophenyl)boroxin (CAS No. 448-59-9) is a specialized organoboron compound that has garnered significant attention in advanced material science and synthetic chemistry. This compound, characterized by its unique boroxin ring structure and fluorinated aromatic substituents, exhibits remarkable thermal stability and reactivity, making it a valuable intermediate in high-performance polymer synthesis and catalytic systems. Researchers and industries are increasingly exploring its potential due to its compatibility with green chemistry principles and sustainable manufacturing trends.

The molecular architecture of 2,4,6-Tris(4-fluorophenyl)boroxin features a six-membered boron-oxygen cyclic core, which contributes to its hydrolytic stability and Lewis acidic properties. These attributes are pivotal in applications such as crosslinking agents for epoxy resins and precursors for boron-doped materials. Recent studies highlight its role in OLED technology, where its electron-deficient nature enhances charge transport efficiency—a topic frequently searched in AI-driven material discovery platforms.

In the context of user-searched queries like "boron-based flame retardants" or "fluorinated compounds in electronics," this compound stands out. Its 4-fluorophenyl groups impart low polarizability and high oxidative resistance, aligning with demands for miniaturized electronic components and high-temperature coatings. Notably, its synthesis via condensation reactions under mild conditions resonates with the circular economy discourse, reducing waste generation compared to traditional methods.

From an SEO-optimized perspective, 448-59-9 is often associated with terms like "advanced boron reagents" or "fluorinated boroxines for catalysis." Analytical techniques such as NMR spectroscopy and X-ray crystallography confirm its structural integrity, addressing common questions about compound characterization. Furthermore, its compatibility with photoactive materials positions it as a candidate for next-gen optoelectronics, a trending topic in materials science forums.

Innovations leveraging 2,4,6-Tris(4-fluorophenyl)boroxin also extend to metal-organic frameworks (MOFs) and supramolecular chemistry. Its ability to coordinate with transition metals while maintaining fluorophilic interactions opens avenues for selective gas adsorption systems—a hotspot in carbon capture research. This dual functionality addresses frequently searched terms like "smart materials for environmental remediation."

Safety and handling protocols for CAS No. 448-59-9 emphasize inert atmosphere storage due to its moisture sensitivity, a detail often queried in industrial chemical databases. Regulatory compliance aligns with REACH and FDA guidelines for indirect food contact applications, ensuring its suitability in packaging innovations. Such compliance-driven data caters to quality control specialists searching for "approved boron additives."

In summary, 2,4,6-Tris(4-fluorophenyl)boroxin exemplifies the convergence of structural ingenuity and multidisciplinary utility. Its integration into cutting-edge technologies reflects broader shifts toward functionalized boron chemistry, answering both academic and industrial demands for tailored molecular solutions. As AI-aided molecular design accelerates, this compound’s profile will likely expand, bridging gaps between theoretical predictions and practical applications.